![molecular formula C37H37BrN2O B1592677 O-Allyl-N-[(9-anthracenyl)methyl]cinchonidium bromide CAS No. 200132-54-3](/img/structure/B1592677.png)
O-Allyl-N-[(9-anthracenyl)methyl]cinchonidium bromide
Overview
Description
“O-Allyl-N-[(9-anthracenyl)methyl]cinchonidium bromide” is a cinchona-based chiral phase-transfer catalyst (PTC) that can be used in asymmetric synthesis . It can be prepared from N-(9-anthracenylmethyl)cinchonindinium chloride .
Synthesis Analysis
The compound can be prepared from N-(9-anthracenylmethyl)cinchonindinium chloride . N-(9-Anthracenylmethyl)cinchonindinium chloride can be prepared by reacting cinchonidine with 9-chloromethylanthracene .Molecular Structure Analysis
The empirical formula of the compound is C37H37BrN2O . The molecular weight is 605.61 .Chemical Reactions Analysis
The compound can catalyze the asymmetric alkylation of tert-butyl glycinate-benzophenone Schiff base with different arylmethyl bromides in a micellar medium .Physical And Chemical Properties Analysis
The compound has an optical activity of [α]20/D -345±30°, c = 0.45 in chloroform . The melting point is 170 °C (dec.) (lit.) .Scientific Research Applications
pH Sensing
This compound has been utilized in the development of effective pH sensors due to its high chemosensor activity with respect to hydrogen cations .
Atom Economy Synthesis
It has been used in atom economy synthesis strategies, starting from simple, cheap, and commercially available materials .
Polymerization
The compound can be used in various polymerization conditions, including classical polymerization, photopolymerization, and ATRP (Atom Transfer Radical Polymerization), particularly for biomedical and diagnosis applications .
Diels-Alder Reactions
It serves as an anthracene derivative used in Diels-Alder reactions, a common method for forming six-membered rings in organic chemistry .
Asymmetric Alkylation
The compound can catalyze the asymmetric alkylation of tert-butyl glycinate-benzophenone Schiff base with different arylmethyl bromides in a micellar medium .
Chiral Phase-Transfer Catalysis
It is a cinchona-based chiral phase-transfer catalyst (PTC) that can be used in asymmetric synthesis .
Fluorescence Detection and Analysis
This compound has applications in fluorescence detection and analysis, serving as a reagent for detecting and determining the presence and concentration of various substances, such as organic compounds and metal ions .
Mechanism of Action
Mode of Action
Anthracene-based compounds have been shown to interact with various biological targets, influencing their function and leading to changes at the cellular level .
Biochemical Pathways
Anthracene-based compounds have been shown to influence various biochemical pathways, but the specific pathways affected by this compound require further investigation .
Safety and Hazards
Future Directions
As a chiral phase-transfer catalyst (PTC), the compound has potential applications in asymmetric synthesis . Its ability to catalyze the asymmetric alkylation of tert-butyl glycinate-benzophenone Schiff base with different arylmethyl bromides in a micellar medium suggests it could be used in the synthesis of a variety of chiral compounds .
properties
IUPAC Name |
4-[[1-(anthracen-9-ylmethyl)-5-ethenyl-1-azoniabicyclo[2.2.2]octan-2-yl]-prop-2-enoxymethyl]quinoline;bromide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C37H37N2O.BrH/c1-3-21-40-37(33-17-19-38-35-16-10-9-15-32(33)35)36-23-27-18-20-39(36,24-26(27)4-2)25-34-30-13-7-5-11-28(30)22-29-12-6-8-14-31(29)34;/h3-17,19,22,26-27,36-37H,1-2,18,20-21,23-25H2;1H/q+1;/p-1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QOWNPAUSLGATNL-UHFFFAOYSA-M |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCOC(C1CC2CC[N+]1(CC2C=C)CC3=C4C=CC=CC4=CC5=CC=CC=C53)C6=CC=NC7=CC=CC=C67.[Br-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C37H37BrN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10624796 |
Source
|
| Record name | 1-[(Anthracen-9-yl)methyl]-9-[(prop-2-en-1-yl)oxy]cinchonan-1-ium bromide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10624796 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
605.6 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-[[1-(Anthracen-9-ylmethyl)-5-ethenyl-1-azoniabicyclo[2.2.2]octan-2-yl]-prop-2-enoxymethyl]quinoline;bromide | |
CAS RN |
200132-54-3 |
Source
|
| Record name | 1-[(Anthracen-9-yl)methyl]-9-[(prop-2-en-1-yl)oxy]cinchonan-1-ium bromide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10624796 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Cinchonanium, 1-(9-anthracenylmethyl)-9-(2-propenyloxy)-, bromide, (8α,9R) | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.129.715 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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